Cas no 877642-60-9 (6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl benzoate)

• Product Name: 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl benzoate
• CAS No: 877642-60-9
• MF: C₁₃H₁₃N₃O₃S
• MW: 291.325621366501
• CID: 6468240
• Update Time: 2025-10-28

6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl benzoate Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl benzoate
• 1,2,4-Triazin-5(4H)-one, 4-[(benzoyloxy)methyl]-6-methyl-3-(methylthio)-

• Inchi： 1S/C13H13N3O3S/c1-9-11(17)16(13(20-2)15-14-9)8-19-12(18)10-6-4-3-5-7-10/h3-7H,8H2,1-2H3
• InChI Key： UXPKJAXARAQJSE-UHFFFAOYSA-N
• SMILES： N1=C(C)C(=O)N(COC(=O)C2=CC=CC=C2)C(SC)=N1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 439.5±47.0 °C(Predicted)
• pka: -0.73±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl benzoate

6-Methyl-3-(Methylsulfanyl)-5-Oxo-4,5-Dihydro-1,2,4-Triazin-4-Ylmethyl Benzoate

The compound 6-Methyl-3-(Methylsulfanyl)-5-Oxo-4,5-Dihydro-1,2,4-Triazin-4-Ylmethyl Benzoate, identified by the CAS number 877642-60-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

The molecular structure of this compound is characterized by a benzoate group attached to a triazine ring system. The triazine ring is further substituted with a methyl group at position 6 and a methylsulfanyl group at position 3, along with an oxo group at position 5. These substituents contribute to the compound's reactivity and stability, making it suitable for applications in areas such as drug delivery systems and polymer chemistry.

Recent studies have highlighted the importance of such triazine-based compounds in the development of new materials with tailored properties. For instance, researchers have explored the use of this compound in creating advanced polymer networks that exhibit enhanced mechanical strength and thermal stability. The presence of the methylsulfanyl group introduces sulfur-based interactions, which can significantly influence the material's electronic properties.

In terms of synthesis, this compound is typically derived from multi-step organic reactions involving benzoylation and subsequent functionalization of the triazine core. The synthesis process requires precise control over reaction conditions to ensure high yield and purity of the final product. Innovations in catalytic methods have further streamlined the production process, making it more efficient and scalable for industrial applications.

The physical and chemical properties of 6-Methyl-3-(Methylsulfanyl)-5-Oxo-4,5-Dihydro-1,2,4-Triazin-4-Ylmethyl Benzoate have been extensively studied to understand its behavior under various conditions. For example, its solubility in organic solvents and its response to thermal stress are critical factors in determining its suitability for specific applications. Recent research has also focused on its spectroscopic properties, which provide insights into its electronic structure and potential for use in optoelectronic devices.

One of the most promising areas of application for this compound is in the field of drug delivery systems. Its ability to form stable complexes with bioactive molecules makes it an ideal candidate for encapsulating drugs and delivering them to target sites within the body. Additionally, its compatibility with biodegradable polymers has opened new avenues for developing sustainable drug delivery platforms.

In conclusion, 6-Methyl-3-(Methylsulfanyl)-5-Oxo-4,5-Dihydro-1,2,4-Triazin-4-Ylmethyl Benzoate represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing modern chemistry is expected to grow significantly.